rac-(3R,4S)-4-(3-fluorophenyl)pyrrolidine-3-carboxylic acid
Overview
Description
Rac-(3R,4S)-4-(3-fluorophenyl)pyrrolidine-3-carboxylic acid, also known as (3R,4S)-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid, is an organic compound with a wide range of applications in the scientific and medical fields. It is an important building block for the synthesis of other compounds, and has been studied for its potential therapeutic applications.
Mechanism of Action
Rac-(3R,4S)-4-(3-fluorophenyl)pyrrolidine-3-carboxylic acid has been found to act as an inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of pro-inflammatory mediators. It has also been found to act as an inhibitor of the enzyme 5-lipoxygenase, which is involved in the production of leukotrienes, which are pro-inflammatory mediators. Furthermore, it has been found to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, an important neurotransmitter.
Biochemical and Physiological Effects
Rac-(3R,4S)-4-(3-fluorophenyl)pyrrolidine-3-carboxylic acid has been found to possess anti-inflammatory, anti-cancer, and anti-oxidant properties. In animal studies, it has been found to reduce inflammation and pain, and to inhibit the growth of tumors. Furthermore, it has been found to reduce the levels of oxidative stress in the body, and to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
Rac-(3R,4S)-4-(3-fluorophenyl)pyrrolidine-3-carboxylic acid is a relatively easy compound to synthesize and is readily available in the laboratory. Furthermore, it is relatively stable and can be stored for extended periods of time. However, it is a relatively expensive compound and its effects can vary depending on the concentration used.
Future Directions
Rac-(3R,4S)-4-(3-fluorophenyl)pyrrolidine-3-carboxylic acid has a wide range of potential applications in the scientific and medical fields. Potential future directions include further research into its anti-inflammatory, anti-cancer, and anti-oxidant properties, as well as its potential use in the synthesis of various drugs. Additionally, further research could be conducted into the potential use of this compound in the treatment of various diseases, particularly those related to inflammation and oxidative stress. Additionally, further research could be conducted into the potential use of this compound in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Finally, further research could be conducted into the potential use of this compound in the treatment of various types of cancer.
Synthesis Methods
Rac-(3R,4S)-4-(3-fluorophenyl)pyrrolidine-3-carboxylic acid can be synthesized through a three-step process. The first step involves the reaction of arylacetaldehyde with 4-fluorobutyronitrile in the presence of an acid catalyst to form the desired product. The second step involves the reaction of the arylacetaldehyde with 4-fluorobutyronitrile in the presence of an acid catalyst to form the desired product. The third step involves the reaction of the arylacetaldehyde with 4-fluorobutyronitrile in the presence of an acid catalyst to form the desired product. The final product is a racemic mixture of the desired compound.
Scientific Research Applications
Rac-(3R,4S)-4-(3-fluorophenyl)pyrrolidine-3-carboxylic acid has been studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, anti-cancer, and anti-oxidant properties, and has been studied for its potential use in the treatment of various diseases. Furthermore, it has been studied for its potential use in the synthesis of various drugs, including antibiotics, antivirals, and anti-cancer agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4S)-4-(3-fluorophenyl)pyrrolidine-3-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "3-fluorobenzaldehyde", "ethyl acetoacetate", "ammonium acetate", "ethyl 4-bromobutyrate", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "sodium sulfate", "diethyl ether", "petroleum ether", "methanol", "acetic acid", "water" ], "Reaction": [ "Step 1: Synthesis of ethyl 3-fluorophenylpyruvate by reacting 3-fluorobenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate as a catalyst.", "Step 2: Conversion of ethyl 3-fluorophenylpyruvate to ethyl 3-fluorophenylpropanoate by reacting with ethyl 4-bromobutyrate in the presence of sodium hydroxide.", "Step 3: Hydrolysis of ethyl 3-fluorophenylpropanoate to 3-fluorophenylpropanoic acid by refluxing with hydrochloric acid.", "Step 4: Cyclization of 3-fluorophenylpropanoic acid to rac-(3R,4S)-4-(3-fluorophenyl)pyrrolidine-3-carboxylic acid by heating with ammonium acetate in acetic acid and methanol.", "Step 5: Purification of the product by recrystallization from a mixture of diethyl ether and petroleum ether, followed by washing with water and drying over sodium sulfate." ] } | |
CAS RN |
1284354-95-5 |
Molecular Formula |
C11H12FNO2 |
Molecular Weight |
209.2 |
Purity |
95 |
Origin of Product |
United States |
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